1-(3-Thienylmethyl)-1H-imidazole

• Molecular Formula: C8H8N2S
• Molecular Weight: 164.23 g/mol
• IUPAC Name: 1-(thiophen-3-ylmethyl)imidazole
• InChI: InChI=1S/C8H8N2S/c1-4-11-6-8(1)5-10-3-2-9-7-10/h1-4,6-7H,5H2
• InChI Key: IMKQUGXVNMAVTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1CN2C=CN=C2

Description

1-(3-Thienylmethyl)-1H-imidazole is a useful research compound. Its molecular formula is C8H8N2S and its molecular weight is 164.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 3 neck, round-bottomed flask reflux a mixture of 11.6 g (0.17 mol) imidazole, 30 g (0.17 mol) 3-bromomethylthiophene, 46 g (0.33 mol) K2CO3 and 400 ml dry acetone. After refluxing for 4 hours filter the reaction mixture and wash the inorganic solids with acetone. Remove the acetone under vacuum and partition the residue betwen H2O/EtOAc. Wash the EtOAc layer several times with H2O, dry (Na2SO4) and concentrate the washed material to obtain a pale yellow oil.